Zomepirac Acyl-O-β-D-glucuronide
Zomepirac Acyl-O-β-D-glucuronide
Brand Name:
Vulcanchem
CAS No.:
75871-31-7
VCID:
VC0125286
InChI:
InChI=1S/C21H22ClNO9/c1-9-7-12(23(2)14(9)15(25)10-3-5-11(22)6-4-10)8-13(24)31-21-18(28)16(26)17(27)19(32-21)20(29)30/h3-7,16-19,21,26-28H,8H2,1-2H3,(H,29,30)/t16-,17-,18+,19-,21+/m0/s1
SMILES:
CC1=C(N(C(=C1)CC(=O)OC2C(C(C(C(O2)C(=O)O)O)O)O)C)C(=O)C3=CC=C(C=C3)Cl
Molecular Formula:
C21H22ClNO9
Molecular Weight:
467.9 g/mol
Zomepirac Acyl-O-β-D-glucuronide
CAS No.: 75871-31-7
Reference Standards
VCID: VC0125286
Molecular Formula: C21H22ClNO9
Molecular Weight: 467.9 g/mol
| CAS No. | 75871-31-7 |
|---|---|
| Product Name | Zomepirac Acyl-O-β-D-glucuronide |
| Molecular Formula | C21H22ClNO9 |
| Molecular Weight | 467.9 g/mol |
| IUPAC Name | (2S,3S,4S,5R,6S)-6-[2-[5-(4-chlorobenzoyl)-1,4-dimethylpyrrol-2-yl]acetyl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C21H22ClNO9/c1-9-7-12(23(2)14(9)15(25)10-3-5-11(22)6-4-10)8-13(24)31-21-18(28)16(26)17(27)19(32-21)20(29)30/h3-7,16-19,21,26-28H,8H2,1-2H3,(H,29,30)/t16-,17-,18+,19-,21+/m0/s1 |
| Standard InChIKey | FNGKIZYZSHHXJZ-ZFORQUDYSA-N |
| Isomeric SMILES | CC1=C(N(C(=C1)CC(=O)O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)C(=O)O)O)O)O)C)C(=O)C3=CC=C(C=C3)Cl |
| SMILES | CC1=C(N(C(=C1)CC(=O)OC2C(C(C(C(O2)C(=O)O)O)O)O)C)C(=O)C3=CC=C(C=C3)Cl |
| Canonical SMILES | CC1=C(N(C(=C1)CC(=O)OC2C(C(C(C(O2)C(=O)O)O)O)O)C)C(=O)C3=CC=C(C=C3)Cl |
| Synonyms | 1-[5-(4-Chlorobenzoyl)-1,4-dimethyl-1H-pyrrole-2-acetate] β-D-Glucopyranuronic Acid; Zomepirac Glucuronide; Zomepirac Acyl-1-O-β-D-glucuronide; |
| PubChem Compound | 64760 |
| Last Modified | Dec 23 2021 |
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